Cas no 68443-36-7 (Benzene,1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)-)

• Product Name: Benzene,1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)-
• CAS No: 68443-36-7
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• CID: 523602
• PubChem ID: 110269
• Update Time: 2025-04-19

Benzene,1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)-
• 1-(2-phenylpropan-2-yl)-4-prop-2-enoxybenzene
• 1-(allyloxy)-4-(1-methyl-1-phenylethyl)benzene
• AC1L37FC
• AC1Q56SV
• AG-G-63303
• Allyl p-cumylphenyl ether
• AR-1H6789
• CTK5C8017
• EINECS 270-513-4
• DTXSID20887395
• 4Q367Z7MPR
• Benzene, 1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)-
• SCHEMBL11121843
• Benzene, 1-(1-methyl-1-phenylethyl)-4-(2-propenyloxy)-
• 1-(1-Methyl-1-phenylethyl)-4-(2-propen-1-yloxy)benzene
• 68443-36-7
• NS00062033
• Benzene, 1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)

• Inchi： 1S/C18H20O/c1-4-14-19-17-12-10-16(11-13-17)18(2,3)15-8-6-5-7-9-15/h4-13H,1,14H2,2-3H3
• InChI Key： AFERVIBWARYXAW-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 252.1515
• Monoisotopic Mass: 252.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23